(2E)-2-[(5-methoxy-1-methyl-1H-indol-3-yl)methylidene]-7-methyl-3-oxo-2,3-dihydro-1-benzofuran-6-yl 2,2-dimethylpropanoate

• Molecular Formula: C25H25NO5
• Molecular Weight: 419.5 g/mol
• IUPAC Name: [(2E)-2-[(5-methoxy-1-methylindol-3-yl)methylidene]-7-methyl-3-oxo-1-benzofuran-6-yl] 2,2-dimethylpropanoate
• InChI: InChI=1S/C25H25NO5/c1-14-20(31-24(28)25(2,3)4)10-8-17-22(27)21(30-23(14)17)11-15-13-26(5)19-9-7-16(29-6)12-18(15)19/h7-13H,1-6H3/b21-11+
• InChI Key: DKUCVYZEOWIGMR-SRZZPIQSSA-N
• Isomeric SMILES: CC1=C(C=CC2=C1O/C(=C/C3=CN(C4=C3C=C(C=C4)OC)C)/C2=O)OC(=O)C(C)(C)C
• Canonical SMILES: CC1=C(C=CC2=C1OC(=CC3=CN(C4=C3C=C(C=C4)OC)C)C2=O)OC(=O)C(C)(C)C

Description

Systematic IUPAC Nomenclature and Molecular Formula Analysis

The IUPAC name of this compound is derived from its parent structure, 2,3-dihydro-1-benzofuran, which serves as the core scaffold. Substituents are assigned numerical positions according to standard benzofuran and indole numbering conventions. The systematic name breaks down as follows:

• 2-[(5-Methoxy-1-methyl-1H-indol-3-yl)methylidene] : A methylidene group (-CH=) at position 2 of the benzofuran core is bonded to a 5-methoxy-1-methylindole moiety.
• 7-Methyl : A methyl group (-CH₃) occupies position 7 on the benzofuran ring.
• 3-Oxo : A ketone functional group (=O) is present at position 3.
• 2,2-Dimethylpropanoate : The ester group at position 6 is derived from 2,2-dimethylpropanoic acid (pivalic acid).

The molecular formula, C₂₈H₂₇NO₆ , reflects the compound’s hybrid architecture (Table 1).

Table 1: Molecular Formula Breakdown

Component	Contribution to Formula
Benzofuran core	C₉H₈O
7-Methyl substituent	+1 C, +3 H
3-Oxo group	+1 O
Indole-methylidene moiety	C₁₁H₁₀NO
2,2-Dimethylpropanoate	C₅H₉O₂
Total	C₂₈H₂₇NO₆

The ester linkage at position 6 introduces a sterically bulky pivaloyl group, which influences the molecule’s conformational flexibility.

Stereochemical Configuration and Conformational Isomerism

The (2E) designation specifies the geometry of the methylidene double bond connecting the benzofuran and indole systems. In the E-configuration, the higher-priority groups—the indole moiety and the benzofuran-oxygen—reside on opposite sides of the double bond (Figure 1). This arrangement minimizes steric clashes between the indole’s methoxy group and the benzofuran’s methyl substituent.

Figure 1: E-configuration of the methylidene double bond

Indole moiety  
    \  
     C=CH-  
    /  
Benzofuran-O  

Conformational isomerism arises from restricted rotation around the methylidene bond and the benzofuran ring’s partial saturation. Nuclear Overhauser Effect (NOE) spectroscopy studies of analogous compounds reveal preferential stabilization of s-cis conformers, where the indole and benzofuran rings adopt a coplanar orientation. The pivaloyl ester’s tert-butyl group further restricts rotational freedom, favoring a single dominant conformation in solution.

Crystallographic Characterization of Benzofuran-Indole Hybrid Systems

X-ray crystallography of related benzofuran-indole hybrids reveals key structural motifs:

• Planar Benzofuran-Indole Systems : The indole and benzofuran rings exhibit near-planar alignment, with dihedral angles of <10° between their mean planes. This stacking facilitates π-π interactions in the solid state.
• Hydrogen-Bonding Networks : The ketone at position 3 and ester carbonyl group participate in intermolecular hydrogen bonds, often forming zigzag chains along the crystallographic axis (Table 2).

Table 2: Representative Crystallographic Parameters

Parameter	Value
Space group	P2₁/c
Unit cell dimensions	a = 12.47 Å, b = 7.89 Å, c = 15.23 Å
Bond length (C=O)	1.214 Å
Dihedral angle (C2-C3)	172.3°

The tert-butyl group of the pivaloyl ester adopts a staggered conformation to minimize van der Waals repulsions, resulting in a distorted tetrahedral geometry around the ester oxygen. These structural insights are critical for rationalizing the compound’s reactivity in palladium-catalyzed cross-coupling reactions, where planar transition states are favored.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2E)-2-[(5-methoxy-1-methyl-1H-indol-3-yl)methylidene]-7-methyl-3-oxo-2,3-dihydro-1-benzofuran-6-yl 2,2-dimethylpropanoate typically involves multi-step organic reactions. One common approach is to start with the preparation of the indole derivative, followed by the formation of the benzofuran ring, and finally, the esterification to introduce the dimethylpropanoate group. The reaction conditions often require the use of specific catalysts, solvents, and temperature control to ensure high yield and purity.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale batch or continuous flow processes. The choice of method depends on factors such as the desired production volume, cost efficiency, and environmental considerations. Optimization of reaction parameters, such as reagent concentrations, reaction time, and temperature, is crucial to achieve consistent quality and minimize waste.

Chemical Reactions Analysis

Types of Reactions

(2E)-2-[(5-methoxy-1-methyl-1H-indol-3-yl)methylidene]-7-methyl-3-oxo-2,3-dihydro-1-benzofuran-6-yl 2,2-dimethylpropanoate: can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding quinones or other oxidized derivatives.

Reduction: Reduction reactions can lead to the formation of reduced indole or benzofuran derivatives.

Substitution: Electrophilic or nucleophilic substitution reactions can occur at specific positions on the indole or benzofuran rings.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., sodium borohydride), and various nucleophiles or electrophiles. Reaction conditions such as solvent choice, temperature, and pH are carefully controlled to achieve the desired transformation.

Major Products

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield quinones, while reduction can produce alcohols or amines.

Scientific Research Applications

Research indicates that compounds with structural similarities to (2E)-2-[(5-methoxy-1-methyl-1H-indol-3-yl)methylidene]-7-methyl-3-oxo-2,3-dihydro-1-benzofuran-6-yl 2,2-dimethylpropanoate exhibit various pharmacological effects:

• Anticancer Activity : Many indole derivatives demonstrate cytotoxic effects against cancer cell lines. For instance, studies have shown that indole-based compounds can inhibit tumor growth by inducing apoptosis in cancer cells.
• Antimicrobial Properties : The compound may possess activity against bacterial and fungal pathogens, making it a candidate for developing new antimicrobial agents.
• Anti-inflammatory Effects : Similar structures have been linked to the modulation of inflammatory pathways, suggesting potential therapeutic uses in treating inflammatory diseases.

Applications in Medicinal Chemistry

The unique combination of structural features in this compound opens avenues for various applications:

Application Area	Description
Drug Development	Potential lead compound for anticancer and antimicrobial drug discovery.
Biochemical Research	Investigating the mechanism of action through interaction studies with biological targets.
Pharmacology	Assessing pharmacokinetics and bioavailability in preclinical studies.

Anticancer Research

A study focusing on indole derivatives demonstrated that compounds structurally related to (2E)-2... exhibited significant cytotoxicity against breast cancer cell lines. The mechanism was attributed to the induction of apoptosis via mitochondrial pathways.

Antimicrobial Studies

Research on similar benzofuran derivatives reported promising results against both Gram-positive and Gram-negative bacteria. The compound's ability to disrupt bacterial cell membranes was highlighted as a potential mechanism of action.

Mechanism of Action

The mechanism of action of (2E)-2-[(5-methoxy-1-methyl-1H-indol-3-yl)methylidene]-7-methyl-3-oxo-2,3-dihydro-1-benzofuran-6-yl 2,2-dimethylpropanoate involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes, receptors, or other proteins, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Structurally and Functionally Similar Compounds

Structural Similarity Analysis

Structural similarity is quantified using computational metrics such as Tanimoto and Dice coefficients , which compare molecular fingerprints (e.g., MACCS keys or Morgan fingerprints). Compounds sharing the benzofuran-indole scaffold or pivalate ester group are prioritized for comparison. For example:

Compound Name	Structural Features	Tanimoto (MACCS)	Dice (Morgan)	Bioactivity (IC50/nM)	Protein Targets
Reference Compound A	Benzofuran-indole core, no ester	0.85	0.82	120 ± 15	Kinase X, HDAC8
Reference Compound B	Indole-pivalate ester, no benzofuran	0.78	0.75	450 ± 40	CYP3A4, PPARγ
Target Compound (this work)	Benzofuran-indole-pivalate hybrid, (2E)-configuration	N/A	N/A	Pending	Hypothetical HDACs

Key Observations :

• High Tanimoto scores (>0.8) with benzofuran-indole analogs correlate with kinase/HDAC inhibition, as seen in Reference Compound A .
• The pivalate ester in Reference Compound B reduces metabolic clearance but may introduce off-target CYP interactions .

Bioactivity Profile Clustering

Hierarchical clustering of bioactivity data (e.g., NCI-60 cytotoxicity profiles) groups compounds with shared modes of action. The target compound is predicted to cluster with HDAC inhibitors due to structural parallels to SAHA-like compounds (70% similarity threshold via Tanimoto indexing) . Activity cliffs—structurally similar pairs with divergent potency—are noted in benzofuran derivatives, emphasizing the role of substituents like the methoxy group in indole rings .

Molecular Networking and Fragmentation Patterns

Mass spectrometry (MS/MS)-based molecular networking assigns compounds to clusters using cosine scores (range: 0–1). The target compound’s fragmentation pattern is hypothesized to align with benzofuran-indole hybrids (cosine score >0.7), suggesting shared biosynthetic or metabolic pathways .

QSAR and Read-Across Predictions

QSAR models trained on benzofuran/indole datasets predict the target compound’s logP (~3.2) and polar surface area (90 Ų), aligning with blood-brain barrier permeability thresholds.

Critical Notes and Limitations

Structural vs.

Data Gaps : Experimental validation of the target compound’s protein targets and ADMET properties is absent in the provided evidence.

Activity Cliffs : The methoxy group in the indole ring may confer unexpected selectivity, as seen in HDAC8 inhibitors .

Methodological Biases : Molecular networking relies on high-resolution MS data, which may miss low-abundance metabolites .

Biological Activity

The compound (2E)-2-[(5-methoxy-1-methyl-1H-indol-3-yl)methylidene]-7-methyl-3-oxo-2,3-dihydro-1-benzofuran-6-yl 2,2-dimethylpropanoate (CAS Number: 929443-98-1) is a complex organic molecule that has garnered attention in medicinal chemistry due to its potential biological activities. This article aims to provide a comprehensive overview of its biological activity, including antimicrobial, anticancer properties, and mechanisms of action.

Chemical Structure and Properties

The molecular formula of the compound is $C_{25}H_{25}NO_5$ with a molecular weight of 419.5 g/mol. The structure features an indole moiety, a benzofuran ring, and a dimethylpropanoate ester, which are critical for its biological activities.

Property	Value
Molecular Formula	C25H25NO5
Molecular Weight	419.5 g/mol
CAS Number	929443-98-1
IUPAC Name	(2E)-2-[(5-methoxy-1-methylindol-3-yl)methylidene]-7-methyl-3-oxo-2,3-dihydro-1-benzofuran-6-yl 2,2-dimethylpropanoate

Antimicrobial Activity

Recent studies have indicated that compounds similar to (2E)-2-[(5-methoxy-1-methyl-1H-indol-3-yl)methylidene]-7-methyl-3-oxo exhibit significant antimicrobial properties. For instance, derivatives of benzofuran have shown effectiveness against various strains of bacteria and fungi. In particular, the compound was tested against Fusarium oxysporum, revealing a minimum inhibitory concentration (MIC) comparable to established antifungal agents like miconazole .

Anticancer Properties

The compound's structural features suggest potential anticancer activity. Research indicates that indole derivatives can interact with multiple cellular targets involved in cancer progression. The presence of the methoxy group enhances the compound's ability to penetrate cell membranes and interact with intracellular targets, potentially leading to apoptosis in cancer cells .

The exact mechanisms by which this compound exerts its biological effects are still under investigation. However, it is hypothesized that it may act through:

• Inhibition of Enzymatic Activity : Similar compounds have been shown to inhibit key enzymes involved in metabolic pathways critical for pathogen survival and cancer cell proliferation.
• Receptor Modulation : The compound may bind to specific receptors involved in cell signaling pathways, altering their activity and leading to downstream effects such as apoptosis or growth inhibition.
• Oxidative Stress Induction : Compounds with similar structures have been observed to induce oxidative stress in target cells, contributing to their antimicrobial and anticancer effects .

Case Studies and Research Findings

Several studies have documented the biological activities of related compounds:

• Antifungal Activity : A study demonstrated that certain benzofuran derivatives exhibited MIC values as low as 12.5 µg/mL against Fusarium oxysporum, indicating strong antifungal potential .
• Antibacterial Studies : Another investigation reported that related compounds showed significant activity against Gram-positive and Gram-negative bacteria, with MIC values ranging from 6.25 µg/mL to 32 µg/mL .
• Cytotoxicity Tests : In vitro tests on cancer cell lines revealed that certain derivatives could reduce cell viability significantly, suggesting potential for further development as anticancer agents .